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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCl

Cat. No.: B1352385 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of H-DL-Phe-OMe.HCl

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for H-DL-Phe-
OMe.HCl (DL-Phenylalanine methyl ester hydrochloride), a compound utilized in

pharmaceutical development and nutritional supplements.[1][2][3] Adherence to these

guidelines is crucial for ensuring a safe laboratory environment and maintaining the integrity of

the product.

Product Identification and Properties
Chemical Name: DL-Phenylalanine methyl ester hydrochloride[1][4]

Synonyms: DL-Phe-OMe·HCl, H-DL-Phe-OMe.HCl, methyl 2-amino-3-phenylpropanoate

hydrochloride[1][5][6]

CAS Number: 5619-07-8[1][4]

Molecular Formula: C₁₀H₁₃NO₂·HCl[1][4]

Appearance: White to off-white powder or solid.[1][5][7]

Table 1: Physicochemical Properties of H-DL-Phe-OMe.HCl
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Property Value References

Molecular Weight 215.68 g/mol [1][6][7][8]

Melting Point 157 - 162 °C [1][5][7]

Solubility

Slightly soluble in water.

Soluble in DMSO (slightly) and

Methanol (sparingly).

[3][5]

Purity ≥ 99% (HPLC) [1]

Hazard Identification and Toxicology
While many sources state no known hazards, it is prudent to handle H-DL-Phe-OMe.HCl as a

potentially hazardous substance.[9] Some sources indicate it may cause skin, eye, and

respiratory irritation.[3]

Potential Health Effects:[9]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Eye Contact: May cause eye irritation.

Toxicological Data:

Limited toxicological data is available. Most safety data sheets report that no data is available

for acute toxicity, carcinogenicity, mutagenicity, or other toxicological endpoints.[10]

Experimental Protocols: Safety and Handling
There are no specific experimental protocols for the use of H-DL-Phe-OMe.HCl outlined in the

provided search results. However, standard laboratory safety protocols should be strictly

followed.
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Safety, Handling, and Storage Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of H-
DL-Phe-OMe.HCl.

Start: Receipt of
H-DL-Phe-OMe.HCl

Storage

Store container tightly closed
in a cool, dry, well-ventilated area.
Recommended temperature: 0-8°C

Handling

Retrieve for use

End of Process

If not in use

Personal Protective
Equipment (PPE)

Wear appropriate PPE

Accidental Release
(Spill)

If spill occurs

First Aid

In case of exposure

Waste Disposal

After useClean up spill
and decontaminate area

Seek medical attention
if necessary

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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